isopropyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methyl-2-thiophenecarboxylate

• IUPAC Name: propan-2-yl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H15FN2O3S/c1-9(2)23-17(22)14-10(3)12(8-19)16(24-14)20-15(21)11-6-4-5-7-13(11)18/h4-7,9H,1-3H3,(H,20,21)
• InChI Key: FFCBQJKNUZNVIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=CC=CC=C2F)C(=O)OC(C)C
• Molecular Formula: C17H15FN2O3S
• Molecular Weight: 346.4 g/mol

Description

Isopropyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methyl-2-thiophenecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as 'ITMC' and is synthesized using a specific method that involves the use of several reagents.

Mechanism of Action

The mechanism of action of ITMC in cancer cells involves the inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis. ITMC has also been shown to inhibit the activity of several kinases involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
ITMC has been shown to exhibit low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as an anticancer agent. In vitro studies have demonstrated its ability to selectively target cancer cells while sparing normal cells. ITMC has also been shown to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of ITMC is its high purity and stability, which makes it suitable for use in various lab experiments. However, the synthesis method involves the use of several reagents, which can be expensive and difficult to handle. Additionally, the mechanism of action of ITMC is not fully understood, and further studies are needed to elucidate its molecular targets and pathways.

Future Directions

There are several future directions for the research and development of ITMC. One area of interest is the optimization of the synthesis method to reduce the cost and improve the scalability of the process. Another direction is the development of novel derivatives of ITMC with improved anticancer activity and selectivity. Additionally, further studies are needed to understand the molecular mechanisms of ITMC and its potential applications in other fields, such as materials science and analytical chemistry.

Synthesis Methods

The synthesis of ITMC involves the reaction of 2-fluorobenzoyl chloride with 3-methyl-2-thiophenecarboxylic acid in the presence of triethylamine. The resulting intermediate is then treated with isopropylamine and cyanogen bromide to obtain the final product, ITMC. This method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

ITMC has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, ITMC has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit cancer cell growth and induce apoptosis. In materials science, ITMC has been used as a precursor for the synthesis of novel materials with unique properties. In analytical chemistry, ITMC has been used as a reagent for the determination of various analytes in complex matrices.